Cas no 2734773-28-3 (1-(4-Bromo-2-fluorophenyl)-2,2-dichloroethanol)

• Product Name: 1-(4-Bromo-2-fluorophenyl)-2,2-dichloroethanol
• CAS No: 2734773-28-3
• MF: C₈H₆BrCl₂FO
• MW: 287.94
• CID: 5080355
• Update Time: 2026-03-01

1-(4-Bromo-2-fluorophenyl)-2,2-dichloroethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-2-fluorophenyl)-2,2-dichloroethanol

• Inchi： 1S/C8H6BrCl2FO/c9-4-1-2-5(6(12)3-4)7(13)8(10)11/h1-3,7-8,13H
• InChI Key： MMAUSIUGEIQYFA-UHFFFAOYSA-N
• SMILES： BrC1=CC(F)=C(C=C1)C(C(Cl)Cl)O

Additional information on 1-(4-Bromo-2-fluorophenyl)-2,2-dichloroethanol

Introduction to 1-(4-Bromo-2-fluorophenyl)-2,2-dichloroethanol (CAS No. 2734773-28-3)

1-(4-Bromo-2-fluorophenyl)-2,2-dichloroethanol, identified by its CAS number 2734773-28-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit intriguing biological activities, making it a subject of extensive interest among scientists and researchers. The structural features of this molecule, particularly the presence of both bromine and fluorine substituents on the aromatic ring, contribute to its unique chemical properties and potential applications in drug development.

The synthesis and characterization of 1-(4-Bromo-2-fluorophenyl)-2,2-dichloroethanol have been extensively studied due to its potential as a building block in the creation of novel therapeutic agents. The dichloroethanol moiety is particularly noteworthy, as it can serve as a versatile intermediate in organic synthesis, allowing for further functionalization to produce more complex molecules. This compound's ability to undergo various chemical transformations makes it a valuable asset in the pharmaceutical industry.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting specific biological pathways. 1-(4-Bromo-2-fluorophenyl)-2,2-dichloroethanol has been explored for its potential role in inhibiting enzymes and receptors involved in various diseases, including cancer and inflammatory disorders. The bromine and fluorine atoms on the aromatic ring enhance the molecule's binding affinity to biological targets, making it an attractive candidate for drug discovery.

The pharmacological properties of 1-(4-Bromo-2-fluorophenyl)-2,2-dichloroethanol have been investigated through both in vitro and in vivo studies. These studies have revealed promising results regarding its ability to modulate key signaling pathways associated with disease progression. For instance, research has indicated that this compound may interfere with the activity of kinases and other enzymes that are overexpressed in certain types of cancer. Such findings underscore the importance of continued research into this molecule's therapeutic potential.

The structural diversity offered by 1-(4-Bromo-2-fluorophenyl)-2,2-dichloroethanol also makes it a valuable tool for medicinal chemists seeking to develop new drug candidates. By modifying different parts of the molecule, researchers can fine-tune its biological activity and optimize its pharmacokinetic properties. This flexibility is crucial in the drug discovery process, where achieving the right balance between efficacy and safety is paramount.

In addition to its potential as an anti-cancer agent, 1-(4-Bromo-2-fluorophenyl)-2,2-dichloroethanol has also been explored for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and atherosclerosis. By targeting inflammatory pathways, this compound may offer a novel approach to treating these conditions. Preliminary studies have shown that it can reduce pro-inflammatory cytokine production and inhibit the activation of inflammatory cells.

The synthesis of 1-(4-Bromo-2-fluorophenyl)-2,2-dichloroethanol involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, are often employed to construct the desired molecular framework. The presence of both bromine and fluorine atoms necessitates the use of specialized reagents and conditions to prevent unwanted side reactions.

The analytical characterization of this compound is equally important. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm its structure and purity. These analytical methods provide detailed information about the molecular structure and help ensure that the compound meets the required quality standards for further study.

The growing body of research on 1-(4-Bromo-2-fluorophenyl)-2,2-dichloroethanol highlights its significance in modern pharmaceutical research. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing targeted therapies. The combination of structural complexity and biological activity makes it a promising candidate for further investigation.

In conclusion, 1-(4-Bromo-2-fluorophenyl)-2,2-dichloroethanol, with its CAS number , represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the search for new therapeutic agents. Continued research into this compound will likely yield further insights into its potential applications and contribute to the development of innovative treatments for various diseases.